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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B1193070

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential physicochemical properties
of metaldehyde, a molluscicide of significant environmental interest. Understanding these
properties is critical for accurately modeling its environmental fate, transport, and potential
impact. This document summarizes key quantitative data, details standardized experimental
methodologies, and visualizes the primary environmental pathways and experimental
workflows.

Core Physicochemical Data

The behavior of metaldehyde in the environment is governed by its intrinsic physical and
chemical characteristics. These properties determine its partitioning between air, water, saoil,
and biota, as well as its persistence. The following tables summarize the key physicochemical
parameters essential for environmental modeling.

Table 1: Identification and Physical State
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Property Value Reference(s)

) r-2,c-4,c-6,c-8-tetramethyl-
Chemical Name [1]
1,3,5,7-tetroxocane

CAS Number 108-62-3 [1]
Molecular Formula CsH1604 [2]
Molecular Weight 176.21 g/mol [2]
Physical Form White crystalline solid/powder [2]
Mild, characteristic menthol-
Odor .
like odor
Melting Point 246 °C (in a sealed tube)
- ) Sublimes at approximately
Boiling Point
112-115°C
Density 1.27 g/cm3 at 20 °C

Table 2: Environmental Partitioning and Transport
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Property

Value

Significance in
Environmental Reference(s)

Modeling

Vapor Pressure

5.0 x 1072 mm Hg (6.6
Pa) at 25 °C

Indicates a potential to
exist in the vapor
phase in the

atmosphere.

Water Solubility

200 mg/L at 17 °C222
mg/L at 20 °C260
mg/L at 30 °C

Moderate solubility
suggests potential for
leaching from soil into

water bodies.

Henry's Law Constant

(H)

5.2 x 10~> atm-m3/mol

(estimated)

Suggests that
volatilization from
water surfaces is an
important fate

process.

Log Octanol-Water

A low value indicates

low potential for

Partition Coefficient 0.12 _ o
bioconcentration in

(Log Kow) . :
aquatic organisms.

_ _ Indicates moderate
Soil Organic Carbon- o o
o mobility in soil, with a
Water Partitioning 34 - 240 L/kg

Coefficient (KoC)

potential for leaching

into groundwater.

Table 3: Environmental Persistence and Degradation
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Degradation

Half-life (DTso)

Significance in

Conditions Environmental Reference(s)
Pathway | Rate )
Modeling
A key factor
] Dependent on o
Sall ) ) ) determining
) ) Varies widely: soil type, ) )
Biodegradation persistence in
] 3.17 to 223 days  temperature, and ]
(Aerobic) ) the terrestrial
moisture. _
environment.
Indicates
Atmospheric ~13 hours Reaction with relatively rapid
Photolysis (estimated) hydroxyl radicals.  degradation in
the atmosphere.
Direct photolysis
Does not absorb ) ]
, in water is not a
Aqueous light at o
] Stable significant
Photolysis wavelengths )
degradation
>290 nm.
pathway.
Can be a
significant
Expected to » ) )
) Specific rate is degradation
Hydrolysis undergo ]
] pH-dependent. pathway in
hydrolysis ]
aquatic

environments.

Environmental Fate and Transport Pathways

Metaldehyde released into the environment undergoes several transport and transformation

processes. Its moderate water solubility and soil sorption potential make it susceptible to runoff

and leaching, while its vapor pressure allows for atmospheric distribution. The primary

degradation pathways include soil biodegradation and atmospheric photolysis.
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Metaldehyde's primary environmental fate and transport pathways.

Experimental Protocols

The determination of physicochemical properties for environmental modeling follows
standardized guidelines to ensure data quality and comparability. The Organisation for
Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines

for the testing of chemicals.

Soil Sorption Coefficient (Koc) - OECD Guideline 106
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The soil organic carbon-water partitioning coefficient (KoC) is a critical parameter for predicting
the mobility of a substance in soil. A high Koc indicates strong binding to soil organic matter and
low mobility, whereas a low Koc suggests a higher potential for leaching. The Batch Equilibrium
Method (OECD 106) is the standard protocol.

Methodology Summary:

o Preparation: A stock solution of metaldehyde is prepared in a 0.01 M calcium chloride
(CaCl2) solution, which simulates the ionic strength of soil water. A minimum of five different
soil types with varying organic carbon content and texture are selected.

o Preliminary Test: A preliminary study is conducted to determine the optimal soil-to-solution
ratio, the time required to reach equilibrium, and to confirm the stability of metaldehyde
during the experiment.

¢ Adsorption Phase: Known volumes of the metaldehyde solution are added to weighed
amounts of each soil type in centrifuge tubes. The samples are agitated (e.g., shaken) in the
dark at a constant temperature (e.g., 20°C) until equilibrium is reached.

» Equilibrium and Analysis: After equilibration, the solid and aqueous phases are separated by
centrifugation. The concentration of metaldehyde remaining in the aqueous phase is
measured using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Calculation: The amount of metaldehyde adsorbed to the soil is calculated by the difference
between the initial and equilibrium concentrations in the solution. The soil-water distribution
coefficient (Ke) is calculated for each soil. The Koc is then determined by normalizing Ke to
the fraction of organic carbon in each soil.
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Generalized workflow for determining Koc via OECD Guideline 106.

Degradation in Soil - OECD Guideline 307 (Aerobic and
Anaerobic Transformation)
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This guideline is designed to determine the rate of biodegradation of a chemical in soil under
both aerobic and anaerobic conditions, providing crucial data on its persistence.

Methodology Summary:

Test System: Soil samples are treated with the test substance (often *C-labeled for ease of
tracking) and incubated in the dark under controlled temperature (e.g., 20°C) and moisture
conditions.

Aerobic Conditions: For the aerobic test, a continuous flow of carbon dioxide-free, humidified
air is passed through the incubation flasks. Evolved *COz, indicating mineralization of the
test substance, is trapped in an alkaline solution for quantification.

Anaerobic Conditions: For the anaerobic test, after an initial aerobic phase to reduce the
redox potential, the flasks are purged with an inert gas (e.g., nitrogen) to create anaerobic
conditions.

Sampling and Analysis: At specified time intervals, replicate soil samples are removed and
extracted using appropriate solvents. The extracts are analyzed for the parent compound
and its transformation products. The formation of non-extractable (bound) residues is also
quantified.

Data Evaluation: The rate of degradation (DTso and DToeo values) of the parent substance
and the rates of formation and decline of major transformation products are calculated using
kinetic modeling.

Other Key Protocols

o Water Solubility (OECD 105): The flask method (for solubilities > 10-2 g/L) or the column
elution method (for lower solubilities) is used. The substance is equilibrated with water at a
constant temperature, and the concentration in the aqueous phase is determined after
separation of undissolved material.

Vapor Pressure (OECD 104): Several methods are available depending on the expected
vapor pressure range, including the dynamic method, static method, and gas saturation
method. The pressure is measured at a minimum of two different temperatures to establish
the vapor pressure curve.
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» Hydrolysis as a Function of pH (OECD 111): The substance is incubated in sterile aqueous
buffer solutions at environmentally relevant pH values (typically 4, 7, and 9) in the dark at a
constant temperature. The concentration of the test substance is monitored over time to
determine the hydrolysis rate constant and half-life at each pH.

e Aqueous Photolysis (OECD 316): A solution of the chemical in sterile, buffered water is
exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp). Dark
controls are run in parallel to differentiate between photochemical and other degradation
processes. The decline in concentration is monitored to determine the phototransformation
rate and half-life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. catalog.labcorp.com [catalog.labcorp.com]
e 2. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]

 To cite this document: BenchChem. [Physicochemical Properties of Metaldehyde: A
Technical Guide for Environmental Modeling]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1193070#physicochemical-properties-of-
metaldehyde-for-environmental-modeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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